Cas no 1062609-99-7 ((S)-(+)-O-Desmethyl Venlafaxine-d)
1062609-99-7 structure
Product Name:(S)-(+)-O-Desmethyl Venlafaxine-d
CAS No:1062609-99-7
MF:C16H19D6NO2
MW:269.412
CID:1080081
PubChem ID:59807274
Update Time:2024-11-03
(S)-(+)-O-Desmethyl Venlafaxine-d Chemical and Physical Properties
Names and Identifiers
-
- S-(+)-O-DesMethyl-Venlafaxine-d6
- (S)-Desmethyl Venlafaxine D6
- (S)-(+)-O-Desmethyl Venlafaxine-d
- S-(+)-O-Desmethyl Venlafaxine-D6
- (S)-(+)-4-[2-(Dimethylamino)-1-(1-hydroxycyclo-hexyl)ethyl]phenol-d6; 4-[(1S)-2-(Dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]phenol-d6; (+)-O-Desmethylvenlafaxine-d6; (S)-(+)-O-Desmethylvenlafaxine-d6; (S)-O-Desmethylvenlafaxine-D6 (N,N-di(methyl-D3))
- SCHEMBL14065821
- 1ST178161D6
- 4-[(1S)-2-[bis(trideuteriomethyl)amino]-1-(1-hydroxycyclohexyl)ethyl]phenol
- HY-B0602S1
- (S)-(+)-O-Desmethyl Venlafaxine D6
- CS-0131892
- 1062609-99-7
- ARD178161D6
-
- Inchi: InChI=1S/C16H25NO2/c1-17(2)12-15(13-6-8-14(18)9-7-13)16(19)10-4-3-5-11-16/h6-9,15,18-19H,3-5,10-12H2,1-2H3/t15-/m1/s1/i1D3,2D3
- InChI Key: KYYIDSXMWOZKMP-MSPWYDFVSA-N
- SMILES: CN(C)CC(C1=CC=C(C=C1)O)C2(CCCCC2)O
Computed Properties
- Exact Mass: 269.226189516g/mol
- Monoisotopic Mass: 269.226189516g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.7Ų
(S)-(+)-O-Desmethyl Venlafaxine-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0602S1-1mg |
(S)-(+)-O-Desmethyl Venlafaxine-d |
1062609-99-7 | 99.77% | 1mg |
¥2500 | 2024-04-21 | |
| MedChemExpress | HY-B0602S1-5mg |
(S)-(+)-O-Desmethyl Venlafaxine-d |
1062609-99-7 | 99.77% | 5mg |
¥5500 | 2024-04-21 |
(S)-(+)-O-Desmethyl Venlafaxine-d Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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